Cas no 65085-09-8 (Procyanidin C1)

Procyanidin C1 structure

Product Name:Procyanidin C1

CAS No:65085-09-8

Molecular Formula:C₄₅H₃₈O₁₈

Molecular Weight:866.772420000001

CID:1124005

PubChem ID:5893

Procyanidin C1 Properties

Names and Identifiers

- Procyanidin C1
- Proanthocyanidin C1
- C00003
- KBioSS_001453
- BSPBio_000722
- [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
- SR-05000001677
- Adenosine 5'-(trihydrogen diphosphate), P'-5'-ester with 3-(aminocarbonyl)-1-beta-D-ribofuranosylpyridinium, inner salt
- SR-05000001677-3
- Spectrum_000973
- Pyridinium, 3-carbamoyl-1-beta-D-ribofuranosyl-, hydroxide, 5'-ester with adenosine 5'-5'-(trihydrogen pyrophosphate), inner salt
- Spectrum5_001291
- Spectrum3_000511
- NINDS_000189
- CHEMBL3039307
- adenosine 5'-{3-[1-(3-carbamoylpyridinio)-1,4-anhydro-D-ribitol-5-yl] dihydrogen diphosphate}
- DivK1c_000189
- SPBio_001012
- KBioGR_000589
- NAD cation
- Nicotinamide adenine dinucleotide (NAD+)
- D00002
- Nicotinamide-Adenine-Dinucleotide
- KBio3_001561
- Adenine Dinucleotide, Dihydronicotinamide
- KBio1_000189
- KBio2_006589
- 53-84-9
- [[(2~{R},3~{S},4~{R},5~{R})-5-(3-aminocarbonylpyridin-1-ium-1-yl)-4-[[5-[4-cyano-2-[(~{E})-hydroxyiminomethyl]phenoxy]-1-oxidanyl-3~{H}-2,1$l^{4}-benzoxaborol-1-yl]oxy]-3-oxidanyl-oxolan-2-yl]methoxy-oxidanyl-phosphoryl] [(2~{R},3~{S},4~{R},5~{R})-5-(6-aminopurin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl hydrogen phosphate
- KBio2_001453
- Spectrum2_001056
- Enzopride
- NAJ
- BSPBio_002061
- nicotinamide adenine dinucleotide
- BRD-A11132253-001-01-7
- 65085-09-8
- 865-05-4
- NAD(+)
- CHEBI:15846
- KBio2_004021
- Nadide [USAN:BAN:INN:JAN]
- SR-05000001677-1
- beta-nicotinamide adenine dinucleotide
- Spectrum4_000065
- Nadidum [INN-Latin]
- BRN 3584133
- NAD+
- SCHEMBL14478781
- [[(2R,3S,4R,5R)-5-[(3R)-3-aminocarbonyl-3,4-dihydro-2H-pyridin-1-yl]-3,4-bis(oxidanyl)oxolan-2-yl]methoxy-oxidanidyl-ph osphoryl] [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl phosphate
- TXE
- 121053-11-0
- 9JM
- PD062453
- 151411-04-0
- Q26987253
- 1-[(2R,3R,4S,5R)-5-{[({[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy(hydroxy)phosphoryl}oxy(hydroxy)phosphoryl)oxy]methyl}-3,4-dihydroxyoxolan-2-yl]-3-carbamoyl-1??-pyridin-1-ylium
- Nadida [INN-Spanish]
- BPBio1_000796
- Adenine-nicotinamide dinucleotide
- IDI1_000189
- Nadide (JAN/USAN/INN)
- Prestwick3_000741
- bmse000053
- +Expand
- InChIKey： MOJZMWJRUKIQGL-UHFFFAOYSA-N
- Inchi： InChI=1S/C45H38O18/c46-18-10-27(54)33-32(11-18)61-42(16-2-5-21(48)25(52)8-16)39(59)37(33)35-29(56)14-30(57)36-38(40(60)43(63-45(35)36)17-3-6-22(49)26(53)9-17)34-28(55)13-23(50)19-12-31(58)41(62-44(19)34)15-1-4-20(47)24(51)7-15/h1-11,13-14,31,37-43,46-60H,12H2
- SMILES： OC1Cc2c(O)cc(O)c(C3C(O)C(Oc4c(C5C(O)C(Oc6cc(O)cc(O)c56)c5ccc(O)c(O)c5)c(O)cc(O)c34)c3ccc(O)c(O)c3)c2OC1c1ccc(O)c(O)c1